ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate

• Molecular Formula: C12H14N4O3S2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: ethyl 4-amino-3-oxo-5-sulfanylidene-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-11-carboxylate
• InChI: InChI=1S/C12H14N4O3S2/c1-2-19-12(18)15-4-3-6-7(5-15)21-9-8(6)10(17)16(13)11(20)14-9/h2-5,13H2,1H3,(H,14,20)
• InChI Key: IMDGPAINJDCOLT-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=S)N3)N

Description

Ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate, also known as EATPC, is a heterocyclic compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate is not fully understood. However, it has been suggested that ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate may inhibit the activity of enzymes involved in nucleic acid synthesis, leading to the inhibition of cell growth. ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. It has also been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases, such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate in lab experiments is its broad-spectrum activity against cancer cells, fungi, and bacteria. However, its mechanism of action is not fully understood, and further research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate. One area of interest is the development of ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate derivatives with improved efficacy and safety profiles. Another area of interest is the investigation of ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate's potential as a treatment for inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate and its potential as a therapeutic agent for cancer, fungal, and bacterial infections.

Synthesis Methods

The synthesis of ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate involves the reaction of 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7-carboxylic acid with ethyl chloroformate. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate.

Scientific Research Applications

Ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to possess anticancer, antifungal, and antibacterial properties. ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of fungi, such as Candida albicans, and bacteria, such as Staphylococcus aureus.